Cas no 64893-72-7 (AEN)

AEN structure
AEN structure
Product Name:AEN
CAS No:64893-72-7
MF:C22H19N3O6S
MW:453.467764139175
CID:1683573
PubChem ID:70503680
Update Time:2025-04-21

AEN Chemical and Physical Properties

Names and Identifiers

    • AEN
    • 4-Thia-2,6-diazabicyclo[3.2.0]hept-2-ene-6-acetic acid,
    • A-(1-hydroxyethylidene)-7-oxo-3-(phenylmethyl)-, (4-nitrophenyl)methyl ester
    • EX-A6639
    • p-nitrobenzyl alpha-[3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[3,2,0]hept-2-en-6-yl]-alpha-(1-hydroxyethylidene)acetate
    • SCHEMBL11052454
    • p-nitrobenzyl alpha-(3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[3,2,0]hept-2-en-6-yl)-alpha-(1-hydroxyethylidene)acetate
    • p-nitrobenzyl alpha-[3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[ 3,2,0]hept-2-en-6-yl]-alpha-(1-hydroxyethylidene)acetate
    • 64893-72-7
    • FGHXEURYIMMPAS-UHFFFAOYSA-N
    • Inchi: 1S/C22H19N3O6S/c1-13(26)19(22(28)31-12-15-7-9-16(10-8-15)25(29)30)24-20(27)18-21(24)32-17(23-18)11-14-5-3-2-4-6-14/h2-10,18,21,26H,11-12H2,1H3
    • InChI Key: FGHXEURYIMMPAS-UHFFFAOYSA-N
    • SMILES: S1C(CC2C=CC=CC=2)=NC2C(N(C(C(=O)OCC3C=CC(=CC=3)[N+](=O)[O-])=C(C)O)C12)=O

Computed Properties

  • Exact Mass: 308.08318
  • Monoisotopic Mass: 453.09945651g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 824
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.7
  • Topological Polar Surface Area: 150Ų

Experimental Properties

  • PSA: 95.5
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